- Chromenones as inhibitors of monocarboxylate transporters and their preparation, World Intellectual Property Organization, , ,
Cas no 96552-59-9 (5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one)
96552-59-9 structure
Product Name:5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one
CAS No:96552-59-9
MF:C12H12O4
MW:220.221283912659
CID:836800
PubChem ID:25243493
Update Time:2024-10-25
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one
- 5,7-Dihydroxy-2-isopropylchromone
- 5,7-Dihydroxy-2-(1-methylethyl)-4H-1-benzopyran-4-one (ACI)
- CHEMBL4467860
- 5,7-dihydroxy-2-isopropylchromon
- DB-332784
- 5,7-Dihydroxy-2-(1-methylethyl)-4H-1-benzopyran-4-one
- FS-9206
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(1-methylethyl)-
- SCHEMBL17949776
- 96552-59-9
- 5,7-dihydroxy-2-propan-2-ylchromen-4-one
- AKOS022184709
- 5,7-DIHYDROXY-2-ISOPROPYLCHROMEN-4-ONE
-
- Inchi： 1S/C12H12O4/c1-6(2)10-5-9(15)12-8(14)3-7(13)4-11(12)16-10/h3-6,13-14H,1-2H3
- InChI Key： VGFBRVLVWZEEIJ-UHFFFAOYSA-N
- SMILES： O=C1C2C(=CC(=CC=2O)O)OC(C(C)C)=C1
Computed Properties
- Exact Mass: 220.07400
- Monoisotopic Mass: 220.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 398.7±42.0 °C at 760 mmHg
- Flash Point: 157.3±21.4 °C
- PSA: 70.67000
- LogP: 2.32760
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX19640-5mg |
4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(1-methylethyl)- |
96552-59-9 | 98.0% | 5mg |
$577.00 | 2024-07-18 |
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium isobutyrate ; 40 min, 180 °C
1.2 Reagents: Potassium carbonate Solvents: Water ; 16 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
1.2 Reagents: Potassium carbonate Solvents: Water ; 16 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified
Reference
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Raw materials
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Preparation Products
5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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